2-{[3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H13BrN4O2S3/c18-10-1-3-11(4-2-10)22-15(24)14-12(5-7-25-14)20-17(22)27-9-13(23)21-16-19-6-8-26-16/h1-4,6,8H,5,7,9H2,(H,19,21,23)
• InChI Key: MNUIXYHEUSMZBB-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)Br)SCC(=O)NC4=NC=CS4
• Molecular Formula: C17H13BrN4O2S3
• Molecular Weight: 481.4 g/mol
• CAS No.: 362501-39-1

Description

2-{[3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-1,3-thiazol-2-ylacetamide is a useful research compound. Its molecular formula is C17H13BrN4O2S3 and its molecular weight is 481.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research has demonstrated the potential of compounds similar to 2-{[3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-1,3-thiazol-2-ylacetamide in antimicrobial applications. For instance, the synthesis and antimicrobial profile of newer Schiff bases and Thiazolidinone derivatives show promise in combating bacterial and fungal infections (Fuloria, 2014). Another study focusing on novel sulphonamide derivatives revealed significant antimicrobial activity, hinting at the broad-spectrum potential of these compounds in treating infections (Fahim, 2019).

Synthesis of Novel Pharmaceuticals

The compound is also central to the synthesis of novel pharmaceuticals. Research into thiazolo[3,2-a]pyrimidine derivatives has uncovered a range of reactions and synthetic routes for creating biologically active compounds. This includes the exploration of their antioxidant properties and potential as corrosion inhibitors, indicating the versatility of these compounds in various domains of chemical research (Akbas, 2018).

Biological and Pharmacological Applications

The exploration of biological and pharmacological applications is another crucial area of research. Compounds structurally related to this compound have shown potential in this regard. For instance, studies on thiazolo[3,2-a]pyrimidinone derivatives have delved into their antitumor evaluation, revealing promising antiproliferative activity against various cancer cell lines, underscoring the therapeutic potential of these molecules (Shams, 2010).